Cas no 107279-06-1 (Benzothiazolium,6-(diethylamino)-2-[3-[6-(diethylamino)-3-ethyl-2(3H)-benzothiazolylidene]-1-propen-1-yl]-3-ethyl-,iodide (1:1))

Benzothiazolium,6-(diethylamino)-2-[3-[6-(diethylamino)-3-ethyl-2(3H)-benzothiazolylidene]-1-propen-1-yl]-3-ethyl-,iodide (1:1) structure
107279-06-1 structure
Product Name:Benzothiazolium,6-(diethylamino)-2-[3-[6-(diethylamino)-3-ethyl-2(3H)-benzothiazolylidene]-1-propen-1-yl]-3-ethyl-,iodide (1:1)
CAS No:107279-06-1
MF:C29H39N4S2.I
MW:634.68100
CID:127512

Benzothiazolium,6-(diethylamino)-2-[3-[6-(diethylamino)-3-ethyl-2(3H)-benzothiazolylidene]-1-propen-1-yl]-3-ethyl-,iodide (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzothiazolium,6-(diethylamino)-2-[3-[6-(diethylamino)-3-ethyl-2(3H)-benzothiazolylidene]-1-propen-1-yl]-3-ethyl-,iodide (1:1)
    • 3-ETHYL-6-DIETHYLAMINO-2-(2-(3-ETHYL-6-DIETHYLAMINO-2-BENZOTHIAZLINYLIDENE)-PROPENYL) BENZOTHIAZOLIUM IODIDE
    • Benzothiazolium,6-(diethylamino)-2-[3-[6-(diethylamino)-3-ethyl-2(3H)-benzothiazolylidene]-1-p...
    • Benzothiazolium,6-(diethylamino)-2-[3-[6-(diethylamino)-3-ethyl-2(3H)-benzothiazolylidene]-1-propen-1-yl]-3-ethyl-,iodide (1:
    • 1,3-Bis-(3-aethyl-5-methoxy-benzoselenazol-2-yl)-trimethinium,Jodid
    • 1,3-Bis-(3-aethyl-6-diaethylamino-benzothiazol-2-yl)-trimethinium,Jodid
    • 1,3-bis-(3-ethyl-5-methoxy-benzoselenazol-2-yl)-trimethinium,iodide
    • 1,3-bis-(3-ethyl-6-diethylamino-benzothiazol-2-yl)-trimethinium,iodide
    • 3-ETHYL-2-[3-(3-ETHYL-5-METHOXY-3H-BENZOSELENAZOL-2-YLIDENE)PROP-1-ENYL]-5-METHOXYBENZOSELENAZOLIUM IODIDE
    • Inchi: InChI=1S/C29H39N4S2.HI/c1-7-30(8-2)22-16-18-24-26(20-22)34-28(32(24)11-5)14-13-15-29-33(12-6)25-19-17-23(21-27(25)35-29)31(9-3)10-4;/h13-21H,7-12H2,1-6H3;1H/q+1;/p-1
    • InChI Key: GUMUBVJMJGDHOV-UHFFFAOYSA-M
    • SMILES: C(N1C(SC2C=C(N(CC)CC)C=CC1=2)=CC=CC1SC2C=C(N(CC)CC)C=CC=2[N+]=1CC)C.[I-]

Computed Properties

  • Exact Mass: 634.16600
  • Monoisotopic Mass: 634.166
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 10
  • Complexity: 661
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • Topological Polar Surface Area: 67.1A^2

Experimental Properties

  • PSA: 71.77000
  • LogP: 3.71620
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